Cas no 5656-82-6 (Naphtho[2,3-b]furan-4,9-dione)

• Product Name: Naphtho[2,3-b]furan-4,9-dione
• CAS No: 5656-82-6
• MF: C₁₂H₆O₃
• MW: 198.174243450165
• CID: 370907
• PubChem ID: 79740
• Update Time: 2025-04-19

Naphtho[2,3-b]furan-4,9-dione Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-b]furan-4,9-dione
• benzo[f][1]benzofuran-4,9-dione
• naphtho(2,3-b)furan-4,9-dione
• CHEMBL62539
• Furan, 2,3-(1,2-phenylenedicarbonyl)-
• 4H,9H-NAPHTHO[2,3-B]FURAN-4,9-DIONE
• SCHEMBL28782
• DTXSID00205114
• Avicequinone-B
• 5656-82-6
• Npf-4,9-dione

• Inchi： 1S/C12H6O3/c13-10-7-3-1-2-4-8(7)11(14)12-9(10)5-6-15-12/h1-6H
• InChI Key： QMKMOPXRLXYBLI-UHFFFAOYSA-N
• SMILES： O1C=CC2C(C3C=CC=CC=3C(C1=2)=O)=O

Computed Properties

• Exact Mass: 198.03168
• Monoisotopic Mass: 198.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 47.3A^2

Experimental Properties

• Density: 1.396
• Boiling Point: 359°Cat760mmHg
• Flash Point: 169.3°C
• Refractive Index: 1.637
• PSA: 47.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans